Cas no 54609-20-0 (1H-Pyrrole, 1-(3,5-dimethoxyphenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole, 1-(3,5-dimethoxyphenyl)-2,5-dimethyl-
• CAS No: 54609-20-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 354128
• PubChem ID: 12894289
• Update Time: 2025-04-19

1H-Pyrrole, 1-(3,5-dimethoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(3,5-dimethoxyphenyl)-2,5-dimethyl-
• 1-(3,5-dimethoxyphenyl)-2,5-dimethylpyrrole
• 54609-20-0
• DTXSID80512479
• 1-(3,5-Dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole
• AKOS005841220

• Inchi： 1S/C14H17NO2/c1-10-5-6-11(2)15(10)12-7-13(16-3)9-14(8-12)17-4/h5-9H,1-4H3
• InChI Key： KRQMNWRNDPZUJQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)N1C(C)=CC=C1C)OC

Computed Properties

• Exact Mass: 231.12601
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.4Ų

Experimental Properties

• PSA: 23.39